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Abstract

This technical guide provides a comprehensive overview of 4-Methyl-1,3-oxazole-5-
carbonitrile, a heterocyclic organic compound of interest in medicinal chemistry and drug
discovery. This document details its chemical properties, molecular formula, and molecular
weight. While specific biological activities and detailed experimental protocols for this particular
molecule are not extensively documented in publicly available literature, this guide presents
general methodologies for the synthesis of related oxazole derivatives and discusses the
known biological significance of the broader oxazole class of compounds.

Compound Identification and Properties

4-Methyl-1,3-oxazole-5-carbonitrile is a substituted oxazole ring, a class of five-membered
heterocyclic aromatic compounds containing one oxygen and one nitrogen atom. The presence
of a nitrile group and a methyl group on the oxazole core suggests its potential as a versatile
building block in the synthesis of more complex molecules.

Table 1: Physicochemical Properties of 4-Methyl-1,3-oxazole-5-carbonitrile
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Property Value Source
Molecular Formula CsHaN20 [1112]
Molecular Weight 108.10 g/mol [2]
Boiling Point 162°C at 101.8kPa [3]
Density 1.12 at 20°C [3]
Vapor Pressure 3.373hPa at 20°C [3]
Appearance Light brown to brown liquid [3]
LogP 0.53 at 20°C and pH 8.6 [3]
Surface Tension 72mN/m at 1g/L and 20°C [3]
Storage Temperature 2-8°C [3]
pH 8.6 at 19.5°C and 10g/L [3]

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 4-Methyl-1,3-oxazole-5-
carbonitrile is not readily available in the cited literature, a general synthetic scheme has been
reported.[4] The synthesis of oxazole derivatives can be achieved through various established
organic chemistry reactions. One common method is the Robinson-Gabriel synthesis, which
involves the cyclization of a-acylamino ketones. Another prevalent method is the van Leusen
reaction, which utilizes tosylmethyl isocyanide (TosMIC).

Given the lack of a specific protocol for the title compound, a generalized conceptual workflow
for the synthesis of a substituted oxazole is presented below. This workflow is for illustrative
purposes and would require optimization for the specific synthesis of 4-Methyl-1,3-oxazole-5-
carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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